![molecular formula C11H12N2O3 B1370270 Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate CAS No. 173530-73-9](/img/structure/B1370270.png)
Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
“Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate” is a chemical compound with the molecular formula C11H12N2O3 . It is a white to off-white powder or crystals . Imidazo[1,2-a]pyridines, to which this compound belongs, have been attracting substantial interest due to their potential pharmaceutical applications .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold . The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .
Molecular Structure Analysis
The molecular structure of “Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate” has been calculated using density functional theory (DFT) and compared with the x-ray diffraction value .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been synthesized through various methods, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions . An effective pseudo three-component reaction between 2-aminopyridines and two molecules of acetophenones catalyzed by p-toluenesulfonic acid (pTSA) or sulfuric acid is accomplished in solventless conditions .
Physical And Chemical Properties Analysis
“Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate” is a white to off-white powder or crystals . It has a molecular weight of 220.23 . The compound should be stored at room temperature .
Scientific Research Applications
Medicinal Chemistry: Antitubercular Agents
This compound has been identified as a potential scaffold for developing new antitubercular agents. In particular, analogues of this compound have shown efficacy in reducing bacterial load in acute TB mouse models. For instance, a derivative named Q203 demonstrated a significant reduction in bacterial load at various dosages after four weeks of treatment .
Material Science: Electronic and Photonic Materials
The imidazo[1,2-a]pyridine moiety, to which Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate belongs, is recognized for its applications in material science. Its structural characteristics make it suitable for use in electronic and photonic materials, where it can contribute to the development of new compounds with desirable electronic properties .
Drug Development: Pharmacokinetic Profiling
Compounds based on the imidazo[1,2-a]pyridine scaffold, like Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate, have been subjected to pharmacokinetic profiling. These studies are crucial for determining the dosage and frequency of administration for potential new drugs. The pharmacokinetic and safety profiles of these compounds suggest compatibility with once-daily dosing, which is advantageous for patient compliance .
Chemical Synthesis: Building Blocks
Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate serves as a building block in chemical synthesis. It is used to construct more complex molecules through various synthetic strategies, including condensation, multicomponent reactions, and oxidative coupling. This versatility makes it a valuable compound in synthetic organic chemistry .
Analytical Chemistry: Chromatographic Studies
Due to its well-defined structure and purity, this compound can be used in chromatographic studies to help develop new methods for the separation and analysis of complex mixtures. Its stability and reactivity make it an ideal candidate for such applications .
Safety and Toxicology: Hazard Assessment
The compound’s safety profile, including hazard statements and precautionary measures, has been assessed. It is important for researchers to understand the potential risks associated with handling and experimenting with this compound. The safety data sheets provide guidance on how to manage these risks effectively .
Safety and Hazards
Future Directions
The future directions for “Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate” and similar compounds are likely to involve further exploration of their potential pharmaceutical applications . The development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes is also a promising area of research .
properties
IUPAC Name |
ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c1-3-16-11(15)9-7(2)12-10-8(14)5-4-6-13(9)10/h4-6,14H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFGXEVHBHHUYMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=CC=C2O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-hydroxy-2-methylimidazo[1,2-a]pyridine-3-carboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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